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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the properties, applications, and
relevant testing protocols for nickel-chromium (Ni-Cr) and related nickel-based superalloys in
high-temperature environments. The information is intended to guide researchers and
professionals in selecting and evaluating these materials for demanding applications.

Introduction to Nickel-Chromium Alloys

Nickel-chromium alloys are a cornerstone in high-temperature materials science due to their
exceptional combination of high strength, toughness, and outstanding resistance to oxidation
and corrosion at elevated temperatures. The addition of chromium to nickel creates a stable,
adherent chromium oxide (Cr20s) layer on the surface, which protects the underlying alloy from
further oxidation, even at temperatures exceeding 1000°C.

Key characteristics of these alloys include:
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o High Mechanical Strength at Elevated Temperatures: They maintain their load-bearing
capabilities at high temperatures.

o Excellent Oxidation Resistance: The formation of a protective chromia scale is crucial for
their longevity in high-temperature, oxidizing environments.

» Superb Corrosion Resistance: They perform reliably in a variety of corrosive media, including
acidic and chloride-containing environments.

e Good Processability: These alloys can be readily fabricated into various forms, such as
wires, sheets, plates, and forgings.

Common High-Temperature Nickel-Chromium Alloys
and Their Applications

Several nickel-chromium based superalloys have been developed to meet the demands of
various high-temperature applications, particularly in the aerospace, power generation, and
chemical processing industries.

Table 1. Common High-Temperature Nickel-Chromium Alloys and Their Applications
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Alloy Nominal Typical High-
: . Common .
Designation . Composition Key Features Temperature
ame
(UNS) (wt. %) Applications
Good high- Furnace
temperature components,
) strength and chemical and
Ni: 72, Cr: 14-17, ) ]
N06600 Inconel 600 Fe: 6.10 resistance to food processing
e: 6-
chloride-ion equipment,
stress corrosion nuclear
cracking. engineering.
Excellent Aerospace
fabricability and components
resistance to a (exhaust
) wide range of systems, heat
Ni: =58, Cr: 20- ]
corrosive exchangers),
N06625 Inconel 625 23, Mo: 8-10, Nb: ) )
environments, chemical
3.15-4.15 _ _
particularly processing
pitting and equipment,
crevice marine
corrosion. applications.
Gas turbine
) engine
Ni: 50-55, Cr: 17- )
High strength up components
21, Fe: bal, Nb: )
to 700°C (discs, blades),
NO7718 Inconel 718 4.75-5.5, Mo: ]
] (1300°F) and high-speed
2.8-3.3, Ti: 0.65- - _
good weldability. airframe parts,
1.15, Al: 0.2-0.8 .
cryogenic
tankage.
Ni: =70, Cr: 14- High stress- Gas turbines,
17, Fe: 5-9, Ti: rupture strength rocket engines,
NO7750 Inconel X-750 2.25-2.75, Al and creep nuclear reactors,
0.4-1.0, Nb: 0.7- resistance up to pressure
1.2 700°C (1300°F). vessels.
R30188 Haynes 188 Co: bal, Cr: 20- Excellent high- Gas turbine
24, Ni: 20-24, W:  temperature engine
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13-15, La: 0.03- strength and components
0.12 oxidation (combustors,
resistance up to afterburners).
1095°C
(2000°F).
Excellent forming )
) Gas turbine
and welding )
_ o engine
Ni: bal, Cr: 20.5- characteristics,
] components
23, Fe: 17-20, and resistance to )
N06002 Hastelloy X o (combustion
Mo: 8-10, Co: oxidizing, -
) cans, transition
0.5-2.5 reducing, and

neutral

atmospheres.

ducts), industrial

furnaces.

Experimental Protocols for Material Characterization
High-Temperature Tensile Testing

This test determines the strength and ductility of nickel-chromium alloys at elevated

temperatures.

Applicable Standard: ASTM E21 - Standard Test Methods for Elevated Temperature Tension
Tests of Metallic Materials.

Protocol:

e Specimen Preparation: Prepare standardized tensile specimens as per ASTM ES/E8M.

e System Setup:

o Mount the specimen in a universal testing machine equipped with a high-temperature

furnace and an extensometer suitable for elevated temperatures.

o Attach thermocouples to the specimen's gauge section to monitor and control the

temperature accurately.

e Heating and Temperature Stabilization:
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o Heat the specimen to the desired test temperature at a controlled rate.

o Hold the specimen at the test temperature for a soaking period to ensure thermal

equilibrium.

o Tensile Loading:

o Apply a uniaxial tensile load at a constant strain rate until the specimen fractures.

o Continuously record the load and elongation data.

o Data Analysis:

o Generate a stress-strain curve from the recorded data.

o Determine the following properties:

Elongation (%El)

Ultimate Tensile Strength (UTS)

Reduction of Area (%RA)

Yield Strength (YS) (typically at 0.2% offset)

Table 2. Example Tensile Properties of Inconel 625 at Elevated Temperatures

Temperature (°C)

Ultimate Tensile

0.2% Yield Strength

Elongation (%)

Strength (MPa) (MPa)
Room Temperature 930 520 45
540 830 415 40
650 800 400 35
760 620 380 25
870 345 275 30
980 170 140 50
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Note: These are typical values and can vary based on the specific heat treatment and
processing of the material.

Creep and Stress-Rupture Testing

This test evaluates the long-term deformation and rupture behavior of materials under a
constant load at high temperatures.

Applicable Standard: ASTM E139 - Standard Test Methods for Conducting Creep, Creep-
Rupture, and Stress-Rupture Tests of Metallic Materials.

Protocol:
e Specimen Preparation: Prepare standardized creep test specimens.
e System Setup:
o Mount the specimen in a creep testing frame equipped with a high-temperature furnace.
o Attach an extensometer to the specimen to measure strain.
e Heating and Temperature Stabilization:
o Heat the specimen to the specified test temperature and allow it to stabilize.
e Loading:
o Apply a constant tensile load to the specimen.
» Data Collection:
o For a creep test, record the strain as a function of time.
o For a stress-rupture test, record the time to fracture.
o Data Analysis:

o Plot the creep strain versus time to determine the creep rate.
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o Plot stress versus rupture time (log-log scale) to generate a stress-rupture curve.

Table 3: Example Stress-Rupture Life of a Nickel-Based Superalloy

Temperature (°C) Stress (MPa) Rupture Life (hours)
732 552 100
816 345 150
871 241 200
982 103 500

Note: These values are illustrative and depend on the specific alloy and its condition.

High-Temperature Oxidation Testing

This test assesses the resistance of alloys to oxidation at elevated temperatures.
Protocol:

e Specimen Preparation: Prepare coupons of the alloy with a known surface area and initial
weight.

e EXxposure:

o Place the specimens in a high-temperature furnace with a controlled atmosphere (e.g.,
static air, flowing air).

o Expose the specimens for a predetermined duration at the test temperature. Cyclic
oxidation tests, involving repeated heating and cooling cycles, are often used to simulate
real-world conditions.

e Analysis:

o After exposure, measure the weight change of the specimens. A weight gain indicates the
formation of an oxide scale.
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o Analyze the surface and cross-section of the oxidized specimens using techniques like
Scanning Electron Microscopy (SEM) and X-ray Diffraction (XRD) to characterize the
oxide scale morphology and composition.

Pitting and Crevice Corrosion Testing

This test evaluates the localized corrosion resistance of alloys in aggressive environments.

Applicable Standard: ASTM G48 - Standard Test Methods for Pitting and Crevice Corrosion
Resistance of Stainless Steels and Related Alloys by Use of Ferric Chloride Solution.

Protocol (Method A for Pitting):

e Specimen Preparation: Prepare test specimens with a specific surface finish.
o Test Solution: Prepare a 6% ferric chloride (FeCls) solution.

e EXxposure:

o Immerse the specimens in the test solution for a specified period (e.g., 72 hours) at a
constant temperature.

o Evaluation:
o After exposure, clean the specimens and examine them for pitting.
o Measure the weight loss and calculate the corrosion rate.

o The Critical Pitting Temperature (CPT) can be determined by conducting the test at
various temperatures.

Protocol (Method B for Crevice Corrosion):

e Specimen Preparation: Attach crevice-forming devices (e.g., TFE-fluorocarbon blocks) to the

specimens.

o Exposure: Immerse the creviced specimens in the ferric chloride solution as described for
the pitting test.
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o Evaluation:

o After exposure, remove the crevice formers and inspect the area underneath for crevice
corrosion.

o The Critical Crevice Temperature (CCT) can be determined by testing at different
temperatures.

Microstructural Analysis

Characterizing the microstructure is crucial for understanding the relationship between
processing, structure, and properties of nickel-chromium alloys.

Protocol:

e Sample Preparation:

[¢]

Cut a section from the alloy.

[e]

Mount the section in an epoxy resin.

[e]

Grind the surface with successively finer silicon carbide papers.

o

Polish the ground surface using diamond slurries and a final polish with colloidal silica to
achieve a mirror-like finish.

e Etching:

o Etch the polished surface with a suitable reagent (e.g., Kalling's No. 2, Glyceregia, or an
electrolytic etch) to reveal the microstructural features such as grain boundaries and
precipitates.

e Imaging and Analysis:

o Examine the etched surface using optical microscopy and Scanning Electron Microscopy
(SEM).
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o Use Energy Dispersive X-ray Spectroscopy (EDS) in the SEM to determine the elemental
composition of different phases.

o Perform quantitative analysis of features like grain size (e.g., using ASTM E112) and the
size, morphology, and distribution of strengthening phases (e.g., gamma prime
precipitates).

Visualizations
Experimental Workflow for High-Temperature Tensile
Testing
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Caption: Workflow for High-Temperature Tensile Testing of Ni-Cr Alloys.
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Logical Relationship: Composition, Processing,
Microstructure, and Properties
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Caption: Interrelationship of factors influencing high-temperature properties.

¢ To cite this document: BenchChem. [Application Notes and Protocols for Nickel-Chromium
Alloys in High-Temperature Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14356596/docs#application-notes-and-protocols-for-
nickel-chromium-alloys-in-high-temperature-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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